Cas no 2229076-34-8 (tert-butyl N-[(morpholin-3-yl)methyl]-N-(propan-2-yl)carbamate)
tert-butyl N-[(morpholin-3-yl)methyl]-N-(propan-2-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- EN300-1883101
- tert-butyl N-[(morpholin-3-yl)methyl]-N-(propan-2-yl)carbamate
- 2229076-34-8
-
- Inchi: 1S/C13H26N2O3/c1-10(2)15(12(16)18-13(3,4)5)8-11-9-17-7-6-14-11/h10-11,14H,6-9H2,1-5H3
- InChI Key: ZTDCLFLFEQDEJX-UHFFFAOYSA-N
- SMILES: O1CCNC(C1)CN(C(=O)OC(C)(C)C)C(C)C
Computed Properties
- Exact Mass: 258.19434270g/mol
- Monoisotopic Mass: 258.19434270g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 50.8Ų
tert-butyl N-[(morpholin-3-yl)methyl]-N-(propan-2-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1883101-0.05g |
tert-butyl N-[(morpholin-3-yl)methyl]-N-(propan-2-yl)carbamate |
2229076-34-8 | 0.05g |
$1272.0 | 2023-06-01 | ||
| Enamine | EN300-1883101-0.1g |
tert-butyl N-[(morpholin-3-yl)methyl]-N-(propan-2-yl)carbamate |
2229076-34-8 | 0.1g |
$1332.0 | 2023-06-01 | ||
| Enamine | EN300-1883101-0.25g |
tert-butyl N-[(morpholin-3-yl)methyl]-N-(propan-2-yl)carbamate |
2229076-34-8 | 0.25g |
$1393.0 | 2023-06-01 | ||
| Enamine | EN300-1883101-0.5g |
tert-butyl N-[(morpholin-3-yl)methyl]-N-(propan-2-yl)carbamate |
2229076-34-8 | 0.5g |
$1453.0 | 2023-06-01 | ||
| Enamine | EN300-1883101-1.0g |
tert-butyl N-[(morpholin-3-yl)methyl]-N-(propan-2-yl)carbamate |
2229076-34-8 | 1g |
$1515.0 | 2023-06-01 | ||
| Enamine | EN300-1883101-2.5g |
tert-butyl N-[(morpholin-3-yl)methyl]-N-(propan-2-yl)carbamate |
2229076-34-8 | 2.5g |
$2969.0 | 2023-06-01 | ||
| Enamine | EN300-1883101-5.0g |
tert-butyl N-[(morpholin-3-yl)methyl]-N-(propan-2-yl)carbamate |
2229076-34-8 | 5g |
$4391.0 | 2023-06-01 | ||
| Enamine | EN300-1883101-10.0g |
tert-butyl N-[(morpholin-3-yl)methyl]-N-(propan-2-yl)carbamate |
2229076-34-8 | 10g |
$6512.0 | 2023-06-01 |
tert-butyl N-[(morpholin-3-yl)methyl]-N-(propan-2-yl)carbamate Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
Additional information on tert-butyl N-[(morpholin-3-yl)methyl]-N-(propan-2-yl)carbamate
Introduction to Tert-butyl N-[(morpholin-3-yl)methyl]-N-(propan-2-yl)carbamate (CAS No. 2229076-34-8)
Tert-butyl N-[(morpholin-3-yl)methyl]-N-(propan-2-yl)carbamate, identified by its Chemical Abstracts Service (CAS) number 2229076-34-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry due to their stability, bioavailability, and ability to act as intermediates in the synthesis of bioactive molecules.
The molecular structure of Tert-butyl N-[(morpholin-3-yl)methyl]-N-(propan-2-yl)carbamate features a tert-butyl group attached to the carbamate moiety, which enhances its lipophilicity and metabolic stability. Additionally, the presence of a morpholine ring and an isopropyl group introduces specific pharmacophoric elements that can modulate biological activity. Such structural features make this compound a promising candidate for further exploration in the development of novel therapeutic agents.
In recent years, there has been growing interest in carbamate-based compounds due to their potential applications in treating various diseases, including neurological disorders, inflammation, and metabolic conditions. The morpholine substituent, in particular, has been extensively studied for its role in enhancing drug penetration across the blood-brain barrier and improving overall pharmacokinetic profiles. This has led to several research efforts aimed at synthesizing derivatives of Tert-butyl N-[(morpholin-3-yl)methyl]-N-(propan-2-yl)carbamate to optimize its biological activity and therapeutic efficacy.
One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of the tert-butyl group, which provides structural rigidity, and the morpholine ring, which offers functional flexibility, makes it an ideal candidate for structure-based drug design. Recent computational studies have demonstrated that modifications to the isopropyl group can significantly alter the binding affinity of this compound to target enzymes and receptors. These findings have opened up new avenues for developing more potent and selective pharmacological agents.
Moreover, the synthesis of Tert-butyl N-[(morpholin-3-yl)methyl]-N-(propan-2-yl)carbamate has been optimized through various methodologies to ensure high yield and purity. Modern synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, have been employed to streamline the process. These advancements have not only improved the accessibility of the compound but also facilitated its use in large-scale pharmaceutical production.
The pharmacological properties of Tert-butyl N-[(morpholin-3-yl)methyl]-N-(propan-2-yl)carbamate have been investigated in several preclinical studies. These studies have revealed promising results regarding its potential as an anti-inflammatory agent and a modulator of neurotransmitter systems. The ability of this compound to interact with specific biological targets without causing significant side effects makes it an attractive option for further clinical development.
In conclusion, Tert-butyl N-[(morpholin-3-yl)methyl]-N-(propan-2-yl)carbamate (CAS No. 2229076-34-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity position it as a valuable tool for drug discovery and development. As research continues to uncover new therapeutic applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.
2229076-34-8 (tert-butyl N-[(morpholin-3-yl)methyl]-N-(propan-2-yl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)